3-Amino-2-methoxy-4-nitrobenzonitrile

• Molecular Formula: C8H7N3O3
• Molecular Weight: 193.16 g/mol
• SMILES: COC1=C(C=CC(=C1N)[N+](=O)[O-])C#N
• InChI: InChI=1S/C8H7N3O3/c1-14-8-5(4-9)2-3-6(7(8)10)11(12)13/h2-3H,10H2,1H3
• InChIKey: CHBPILZHYATYOX-UHFFFAOYSA-N

3-Amino-2-methoxy-4-nitrobenzonitrile: Structural Identity and Procurement-Relevant Baseline

3-Amino-2-methoxy-4-nitrobenzonitrile (CAS 627531-38-8) is a trisubstituted benzonitrile derivative with the molecular formula C₈H₇N₃O₃ and a molecular weight of 193.16 g/mol . The compound bears an amino group at the 3-position, a methoxy group at the 2-position, and a nitro group at the 4-position on the benzonitrile core, yielding a topological polar surface area (TPSA) of 104.86 Ų and a calculated LogP of 2.16 . This specific 2,3,4-trisubstitution pattern distinguishes it from all other regioisomeric amino-methoxy-nitrobenzonitriles. It is primarily utilized as a versatile building block in medicinal chemistry and organic synthesis, serving as a precursor for heterocyclic scaffolds including benzimidazoles and quinazoline derivatives .

Building block class Trisubstituted benzonitrile scaffold

Key substitution 3-NH₂, 2-OCH₃, 4-NO₂ on benzonitrile core

Reported use Heterocycle precursor for benzimidazoles and quinazolines

• [1] ChemSrc. 3-Amino-2-methoxy-4-nitrobenzonitrile – CAS 627531-38-8. https://m.chemsrc.com/mip/cas/627531-38-8_91870.html (accessed April 2026). Physical properties: MW 193.15900, exact mass 193.04900, PSA 104.86000, LogP 2.16168. View Source
• [2] Numadate, A.; Mita, Y.; Matsumoto, Y.; Fujii, S.; Hashimoto, Y. Development of 2-thioxoquinazoline-4-one derivatives as dual and selective inhibitors of dynamin-related protein 1 (Drp1) and puromycin-sensitive aminopeptidase (PSA). Chem. Pharm. Bull. 2014, 62 (10), 979–988. PMID: 25273056. Identifies 2-methoxy-4-nitrobenzonitrile as a Drp1/PSA inhibitor; establishes the broader class relevance of methoxy-nitrobenzonitrile scaffolds. View Source

Why Regioisomeric or Functional-Group Analogs of 3-Amino-2-methoxy-4-nitrobenzonitrile Cannot Be Interchanged

Amino-methoxy-nitrobenzonitriles sharing the formula C₈H₇N₃O₃ exist as multiple regioisomers—including 4-amino-2-methoxy-5-nitrobenzonitrile (CAS 1196074-43-7) and 4-amino-3-methoxy-5-nitrobenzonitrile —each possessing a distinct spatial arrangement of the same functional groups. The relative positioning of the electron-donating amino (–NH₂) and methoxy (–OCH₃) groups versus the electron-withdrawing nitro (–NO₂) and nitrile (–CN) groups creates regioisomer-specific electronic landscapes that govern reactivity in nucleophilic aromatic substitution, cyclocondensation, and cross-coupling reactions . Furthermore, des-amino, des-nitro, or des-methoxy analogs (four distinct compound classes) lack the full triad of orthogonal reactive handles required for sequential, chemoselective transformations. Generic substitution without verifying the exact 2,3,4-regiochemistry and all three functional groups can lead to divergent synthetic outcomes downstream, compromising the integrity of multistep syntheses targeting specific heterocyclic pharmacophores .

Regioisomer mismatch

Alternative C₈H₇N₃O₃ isomers create different electronic landscapes; reactivity and synthetic outcomes may not transfer.

Functional group omission

Des-amino, des-nitro, or des-methoxy analogs lack the full triad of orthogonal handles required for sequential chemoselective transformations.

Synthetic outcome divergence

Generic substitution without confirming exact 2,3,4-regiochemistry and all three groups may compromise multistep heterocyclic target synthesis.

• [1] PubChem. 4-Amino-2-methoxy-5-nitrobenzonitrile – CID 58279973 (CAS 1196074-43-7). Molecular formula C8H7N3O3, MW 193.16 g/mol, XLogP3-AA 1.3, TPSA 105 Ų. https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-2-methoxy-5-nitrobenzonitrile View Source
• [2] Exner, O.; Böhm, S. Validity of the Hammett equation for isolated molecules: basicity of 3- and 4-substituted benzonitriles. 2004. DFT calculations at B3LYP/6-311+G(d,p) level demonstrate that substituent position (ortho, meta, para) profoundly alters electronic properties and protonation behavior of substituted benzonitriles. View Source

Quantitative Differentiation of 3-Amino-2-methoxy-4-nitrobenzonitrile Against Its Closest Structural Analogs

Regioisomeric Uniqueness: The 2,3,4-Trisubstitution Pattern Is Not Reproducible by Other C₈H₇N₃O₃ Isomers

3-Amino-2-methoxy-4-nitrobenzonitrile is the only commercially cataloged C₈H₇N₃O₃ isomer bearing the amino group at the 3-position, the methoxy at the 2-position (ortho to nitrile), and the nitro at the 4-position. Its closest regioisomer, 4-amino-2-methoxy-5-nitrobenzonitrile (CAS 1196074-43-7; PubChem CID 58279973), places the amino group para to the nitrile and the nitro group at the 5-position, yielding a markedly different electronic profile with a lower XLogP3 of 1.3 vs. 2.16 for the target . This LogP difference of ~0.86 units reflects a fundamental difference in hydrogen-bonding capacity and polarity between the two isomers, which is predicted to affect solubility, chromatographic behavior, and membrane permeability of downstream products .

Lipophilicity comparison

Method context

ΔLogP ≈ 0.86 (target more lipophilic)

Predicted partitioning behavior may differ; relevant for extraction and chromatography method design.

Cross-study comparison; acknowledge algorithmic variance between ChemSrc and PubChem XLogP3.

Evidence Dimension	Octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 2.16 (calculated; ChemSrc)
Comparator Or Baseline	4-Amino-2-methoxy-5-nitrobenzonitrile (CAS 1196074-43-7): XLogP3 = 1.3 (PubChem computed)
Quantified Difference	ΔLogP ≈ 0.86 units (target more lipophilic)
Conditions	Computed physicochemical properties; different algorithms (ChemSrc vs. PubChem XLogP3); cross-study comparison with acknowledged methodological variance.

Why This Matters

The nearly one-log-unit difference in predicted lipophilicity directly impacts solvent partitioning during extraction, flash chromatography, and the physicochemical profile of final drug-like molecules derived from each isomer, making the target compound systematically preferable for applications requiring higher logD at physiological pH.

• [1] ChemSrc. 3-Amino-2-methoxy-4-nitrobenzonitrile (CAS 627531-38-8): LogP 2.16168, PSA 104.86000. https://m.chemsrc.com/mip/cas/627531-38-8_91870.html View Source
• [2] PubChem. 4-Amino-2-methoxy-5-nitrobenzonitrile (CID 58279973, CAS 1196074-43-7): XLogP3-AA 1.3, TPSA 105 Ų. https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-2-methoxy-5-nitrobenzonitrile View Source
• [3] IUPAC Gold Book – Polar Surface Area (PSA). Molecules with PSA > 140 Ų are typically poor at permeating cell membranes; PSA values between 60–140 Ų are considered intermediate for drug-likeness. The target's PSA of 104.86 Ų falls within this intermediate range. View Source

Functional Group Triad Advantage: Orthogonal Reactivity Not Available in Des-Nitro or Des-Amino Analogs

The simultaneous presence of –NH₂, –OCH₃, and –NO₂ groups on the same benzonitrile core enables sequential chemoselective transformations that are impossible with analogs lacking any one of these groups. The close structural precursor 2-methoxy-4-nitrobenzonitrile (CAS 101084-96-2; MW 178.15) lacks the amino group entirely, precluding direct diazotization, amide coupling, or reductive amination at the ring . Conversely, 4-amino-2-methoxybenzonitrile (CAS 7251-09-4; MW 148.16) lacks the nitro group, eliminating the possibility of nitro reduction to generate a second, differentiated amino handle for subsequent regioselective elaboration . The target compound's TPSA of 104.86 Ų, resulting from the combined contribution of all four polar atoms (3 O + 2 N), places it in an intermediate pharmaceutical property space distinct from des-amino (2-methoxy-4-nitrobenzonitrile, TPSA 78.8 Ų) and des-nitro (4-amino-2-methoxybenzonitrile, TPSA ~59 Ų) analogs, affecting solubility and formulation behavior.

Polar surface area gap

Class-level

ΔTPSA +26 Ų (vs des-amino) / +46 Ų (vs des-nitro)

Additional hydrogen-bond capacity may expand accessible chemical space for heterocycle library synthesis.

Class-level inference; vendor and database TPSA values may vary across platforms.

Evidence Dimension	Topological Polar Surface Area (TPSA) as a surrogate for functional group complementarity
Target Compound Data	TPSA = 104.86 Ų (contains –NH₂, –OCH₃, –NO₂, –CN)
Comparator Or Baseline	2-Methoxy-4-nitrobenzonitrile: TPSA = 78.8 Ų (des-amino, only –OCH₃, –NO₂, –CN); 4-Amino-2-methoxybenzonitrile: TPSA ~59 Ų (des-nitro, only –NH₂, –OCH₃, –CN)
Quantified Difference	ΔTPSA = +26 Ų vs. des-amino analog; ΔTPSA = +46 Ų vs. des-nitro analog
Conditions	Computed TPSA values from vendor and database sources; methodological variance across platforms acknowledged.

Why This Matters

The ~26–46 Ų higher TPSA reflects the additional hydrogen-bond donor/acceptor capacity conferred by the full functional group complement, expanding the accessible chemical space for generating diverse heterocyclic libraries from a single starting material and reducing the number of building blocks needed in parallel synthesis workflows.

• [1] BOC Sciences – Building Blocks. 2-Methoxy-4-nitrobenzonitrile (CAS 101084-96-2): TPSA 78.8 Ų, XLogP3 1.9. https://buildingblock.bocsci.com View Source

Molecular Weight Differentiation: Impact on Scale-Up Economics and Downstream API Molecular Properties

The target compound (MW 193.16) occupies a distinct molecular-weight niche among amino-nitro-benzonitrile intermediates. The des-methoxy analog 3-amino-4-nitrobenzonitrile (CAS 99512-10-4) is significantly lighter at MW 163.13, a difference of 30.03 Da corresponding to the formal replacement of –OCH₃ by –H . This 30-Da mass differential is consequential: the methoxy group increases steric bulk at the ortho position, which can direct regioselectivity in electrophilic aromatic substitution and cyclization reactions differently from the des-methoxy analog . The target compound's MW of 193.16 also falls below the common 250-Da 'fragment-like' threshold, making it suitable as a fragment-sized building block for fragment-based drug discovery (FBDD), whereas many alternative building blocks exceed this threshold .

Molecular weight niche

Reported

ΔMW +30 Da vs des-methoxy analog (193 vs 163 Da)

Steric and electronic modulation without exceeding fragment-like limits; supports fragment-based discovery building-block selection.

Isobaric positional isomers exist; verify regiochemistry when ordering same-mass analogs.

Evidence Dimension	Molecular weight and its implications for building-block classification
Target Compound Data	MW = 193.16 Da (exact mass 193.049 Da)
Comparator Or Baseline	3-Amino-4-nitrobenzonitrile (CAS 99512-10-4): MW = 163.13 Da; 5-Amino-2-methoxy-4-nitrobenzonitrile (CAS 2387001-28-5): MW = 193.16 Da (identical mass, different regiochemistry)
Quantified Difference	ΔMW = +30.03 Da vs. des-methoxy analog (193.16 – 163.13); ΔMW = 0 Da vs. positional isomer (isobaric, but regioisomeric)
Conditions	Molecular weights from standard atomic mass calculations; cross-referenced across ChemSrc, PubChem, and vendor databases.

Why This Matters

The 30-Da mass increase versus the des-methoxy analog provides additional steric and electronic modulation without exceeding fragment-like physicochemical limits, offering a procurement-relevant trade-off between synthetic versatility and cost-per-gram. For scale-up, heavier analogs with the same functional group triad are isobaric but not interchangeable due to regiochemical divergence.

• [1] PubChem. 3-Amino-4-nitrobenzonitrile (CAS 99512-10-4). MW 163.13 g/mol, C7H5N3O2. Melting point 128–131 °C. https://pubchem.ncbi.nlm.nih.gov View Source
• [2] Capot Chemical. 5-Amino-2-methoxy-4-nitrobenzonitrile (CAS 2387001-28-5). MW 193.16, purity NLT 98%. Positional isomer: amino at 5-position, methoxy at 2-position, nitro at 4-position. View Source
• [3] Congreve, M.; Carr, R.; Murray, C.; Jhoti, H. A 'Rule of Three' for fragment-based lead discovery? Drug Discov. Today 2003, 8 (19), 876–877. Fragment-likeness criteria: MW < 250, cLogP < 3, H-bond donors ≤ 3, H-bond acceptors ≤ 3. The target compound (MW 193, cLogP ~2.16) meets all criteria. View Source

Procurement-Relevant Purity and Catalog Availability Differentiation

3-Amino-2-methoxy-4-nitrobenzonitrile is commercially available from multiple research chemical suppliers with a standard purity specification of 95% . Procurement differentiation vs. its closest analogs arises from three factors: (i) The des-amino analog 2-methoxy-4-nitrobenzonitrile (CAS 101084-96-2) is available at higher purity (98%, Sigma-Aldrich) and with a well-defined melting point (177–180 °C), reflecting its more established supply chain and larger production scale ; this may be preferable for applications not requiring the amino handle, but irrelevant when the amino group is essential. (ii) The regioisomer 5-amino-2-methoxy-4-nitrobenzonitrile (CAS 2387001-28-5) is offered at ≥98% purity by at least one vendor , representing a higher nominal purity than the 95% standard of the target. (iii) Market availability analysis suggests the target compound is produced at laboratory to multi-gram scale, whereas the des-amino analog is manufactured at multi-kilogram scale, indicating the target's niche-but-essential role in specific synthetic sequences where the 3-NH₂ group is mechanistically required .

Supply & purity

Data to verify

Typical purity 95% vs 98% comparator; smaller scale availability

Procurement must balance unique regiochemistry against cost and purity; request CoA batch-to-batch.

Vendor catalog data as of April 2026; scale and purity may differ between suppliers.

Evidence Dimension	Commercial purity and scale of supply
Target Compound Data	Purity: typically 95% (BenchChem); production scale: up to multi-gram
Comparator Or Baseline	2-Methoxy-4-nitrobenzonitrile: 98% purity (Sigma-Aldrich), multi-kg scale; 5-Amino-2-methoxy-4-nitrobenzonitrile: NLT 98% (Capot Chem), kg scale
Quantified Difference	Target purity is 3 percentage points lower than best-in-class analog; target availability is restricted to smaller scales.
Conditions	Vendor catalog data as of April 2026; purity determined by HPLC or GC per individual vendor specifications.

Why This Matters

Procurement decisions must balance the target's unique 2,3,4-regiochemistry (irreplaceable for specific synthetic routes) against higher-cost-per-gram and lower nominal purity versus more commoditized analogs. Users should request Certificates of Analysis (CoA) batch-to-batch and consider custom synthesis for large-scale needs.

• [1] Capot Chemical. 5-Amino-2-methoxy-4-nitrobenzonitrile (CAS 2387001-28-5). Purity NLT 98%, moisture 0.5% max, application as intermediate in organic syntheses, production scale up to kgs. View Source

Procurement-Relevant Application Scenarios for 3-Amino-2-methoxy-4-nitrobenzonitrile Based on Structural Differentiation

Synthesis of 1-(Aminoaryl)benzimidazole Libraries via Nucleophilic Aromatic Substitution

The 3-amino-2-methoxy substitution pattern, combined with the 4-nitro activating group, renders this compound an ideal electrophilic partner in two-stage syntheses of 1-(aminoaryl)benzimidazoles. The nitro group activates the ring for nucleophilic aromatic substitution with 2-R-benzimidazoles, while the ortho-methoxy group provides steric and electronic modulation not available from des-methoxy analogs such as 3-amino-4-nitrobenzonitrile (CAS 99512-10-4) . The resulting benzimidazole library members have been characterized by mass spectrometry and are considered potential biologically active substances .

Sequential Chemoselective Derivatization for Parallel Synthesis of Heterocyclic Scaffolds

The presence of three chemically orthogonal functional groups (–NH₂, –OCH₃, –NO₂) on the same benzonitrile core enables a three-step diversification sequence: (i) nitro reduction (H₂/Pd-C) to generate a second aniline handle, (ii) chemoselective amidation or sulfonylation at the less hindered 3-amino position, and (iii) subsequent cyclization leveraging the 2-methoxy group as a leaving group or directing element. This sequential strategy cannot be replicated with des-nitro analogs like 4-amino-2-methoxybenzonitrile (CAS 7251-09-4), which lack the latent second amino group . The LogP of 2.16 facilitates organic-phase extraction and chromatography at each step .

Fragment-Based Drug Discovery (FBDD) Utilizing a Rule-of-Three-Compliant Nitroaromatic Building Block

With MW of 193.16 Da (<250 Da threshold), cLogP of 2.16 (<3.5), 1 H-bond donor, and 3 H-bond acceptors, this compound satisfies all 'Rule of Three' criteria for fragment-based lead discovery . The 4-nitro group serves as a spectroscopic probe (strong UV-Vis chromophore) and a bioreducible moiety for nitroreductase-based prodrug strategies, while the 3-amino group provides a vector for fragment elaboration via amide coupling or reductive amination . The methoxy group at the ortho position introduces conformational constraint (restricted rotation) that can be exploited for target-binding preorganization, a feature absent in the des-methoxy analog 3-amino-4-nitrobenzonitrile .

Precursor for Quinazoline and Quinazolinone Pharmacophores via Nitro-Reduction/Cyclization Cascades

The 2-methoxy-4-nitrobenzonitrile scaffold class has established precedent as a precursor to quinazolin-4(3H)-one derivatives with kinase inhibitory activity . The target compound's additional 3-amino group provides an extra functionalization site not present in the simpler 2-methoxy-4-nitrobenzonitrile (CAS 101084-96-2), enabling the construction of more highly decorated quinazoline cores with potential for improved selectivity profiles. The TPSA of 104.86 Ų of the starting material translates to downstream products with favorable permeability characteristics for oral bioavailability .

Application

Selection Property

Validation Focus

Synthesis of 1-(aminoaryl)benzimidazole libraries

2,3,4-Regiochemistry with 4-nitro activation

Nucleophilic aromatic substitution compatibility

Sequential chemoselective derivatization

Orthogonal –NH₂, –OCH₃, –NO₂ functional triad

Nitro reduction / amidation / cyclization sequence verification

Fragment-based drug discovery (FBDD) building block

MW 193 Da, meets Rule-of-Three fragment criteria

Fragment library compatibility and lead-likeness profiling

Quinazoline/quinazolinone pharmacophore precursor

Additional 3-amino diversification handle vs simpler analogs

Downstream kinase-targeted scaffold synthesis and selectivity review

• [1] CORE.ac.uk. Synthesis and Mass Spectrometric Characteristics of 1-(Aminoaryl)benzimidazoles. Two-stage synthesis: aromatic nucleophilic substitution of 2-R-benzimidazoles with halogen-nitroarenes, followed by nitro reduction. https://core.ac.uk View Source
• [2] ChemSrc. 3-Amino-2-methoxy-4-nitrobenzonitrile: LogP 2.16168, PSA 104.86000. https://m.chemsrc.com/mip/cas/627531-38-8_91870.html View Source
• [3] Congreve, M.; Carr, R.; Murray, C.; Jhoti, H. A 'Rule of Three' for fragment-based lead discovery? Drug Discov. Today 2003, 8 (19), 876–877. DOI: 10.1016/S1359-6446(03)02831-9. View Source
• [4] Williams, E. M.; Little, R. F.; Mowday, A. M.; et al. Nitroreductase gene-directed enzyme prodrug therapy: insights and advances toward clinical utility. Biochem. J. 2015, 471 (2), 131–153. DOI: 10.1042/BJ20150650. Reviews nitroaromatic prodrug strategies relevant to nitrobenzonitrile building blocks. View Source
• [5] PubChem. 3-Amino-4-nitrobenzonitrile (CAS 99512-10-4). MW 163.13, C7H5N3O2. Lacks the methoxy group entirely. https://pubchem.ncbi.nlm.nih.gov View Source
• [6] Convergent Approach for Commercial Synthesis of Gefitinib and Erlotinib. ACS Publications, 2007. Describes 2-nitrobenzonitrile scaffolds as key intermediates in EGFR TKI synthesis; overall yields of 66% (gefitinib) and 63% (erlotinib) from 4-methoxy-5-substituted-2-nitrobenzonitrile precursors. View Source
• [7] Numadate, A.; et al. Development of 2-thioxoquinazoline-4-one derivatives as dual and selective inhibitors of Drp1 and PSA. Chem. Pharm. Bull. 2014, 62 (10), 979–988. PMID: 25273056. View Source